Ethyl 4-[({[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C24H20FN3O4S2/c1-2-32-23(31)16-5-9-18(10-6-16)26-20(29)14-34-24-27-19-11-12-33-21(19)22(30)28(24)13-15-3-7-17(25)8-4-15/h3-12H,2,13-14H2,1H3,(H,26,29)
• InChI Key: MZSIHHTZOHWIEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC=C3
• Molecular Formula: C24H20FN3O4S2
• Molecular Weight: 497.6 g/mol

Description

Ethyl 4-[({[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C24H20FN3O4S2 and its molecular weight is 497.56. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[({[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[({[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has been conducted on compounds with structural similarities or components related to the chemical , focusing on their synthesis and potential antimicrobial activities. For instance, compounds such as Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate have been synthesized and evaluated for their antifungal and antimicrobial susceptibilities, demonstrating the potential of fluorinated compounds in antimicrobial research (Kumar et al., 2016).

Antitumor and Antiallergic Agents

Further, the research on related compounds has included the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides showing promise as antiallergic compounds (Menciu et al., 1999). This suggests that compounds with similar chemical structures may be explored for their potential in treating allergies or as antitumor agents.

Synthetic Methodologies

Significant research has also been dedicated to developing synthetic methodologies and reactions involving similar chemical frameworks. For instance, stannyl radical-mediated cleavage of π-deficient heterocyclic sulfones to synthesize α-fluoro esters has been investigated, highlighting a new methodology for the removal of the synthetically useful sulfone moiety (Wnuk et al., 1996). Such methodologies could potentially be applied in the synthesis or modification of the compound for various scientific applications.

Fluorinated Compounds in Biological Sciences

The use of fluorinated compounds in biological sciences, including their potential as building blocks for pH-sensitive probes or as part of drug molecules with improved properties, is an area of active research. Fluorinated o-aminophenol derivatives have been studied for their application in measuring intracellular pH, showcasing the versatility of fluorinated compounds in biological and chemical sensing applications (Rhee et al., 1995).